[4-[(1-Tert-butyltriazol-4-yl)methylamino]oxan-4-yl]methanol

• IUPAC Name: [4-[(1-tert-butyltriazol-4-yl)methylamino]oxan-4-yl]methanol
• InChI: InChI=1S/C13H24N4O2/c1-12(2,3)17-9-11(15-16-17)8-14-13(10-18)4-6-19-7-5-13/h9,14,18H,4-8,10H2,1-3H3
• InChI Key: RNVNNOGBJCAOIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=C(N=N1)CNC2(CCOCC2)CO
• Molecular Formula: C13H24N4O2
• Molecular Weight: 268.36 g/mol

Description

[4-[(1-Tert-butyltriazol-4-yl)methylamino]oxan-4-yl]methanol is a complex organic compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a triazole ring, which is known for its stability and versatility in chemical reactions, making it a valuable component in synthetic chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-[(1-Tert-butyltriazol-4-yl)methylamino]oxan-4-yl]methanol typically involves multiple steps, starting with the formation of the triazole ring One common method involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen cycloaddition, to form the triazole ring

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. Advanced techniques such as continuous flow synthesis may be employed to scale up the production while maintaining consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

[4-[(1-Tert-butyltriazol-4-yl)methylamino]oxan-4-yl]methanol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups attached to the triazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

Chemistry

In chemistry, [4-[(1-Tert-butyltriazol-4-yl)methylamino]oxan-4-yl]methanol is used as a building block for the synthesis of more complex molecules. Its stability and reactivity make it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound may be used to study enzyme interactions and metabolic pathways. Its unique structure allows it to interact with various biological molecules, providing insights into biochemical processes.

Medicine

In medicine, this compound has potential applications in drug development. Its triazole ring is a common motif in many pharmaceuticals, and its derivatives may exhibit therapeutic properties.

Industry

In the industrial sector, this compound can be used in the development of new materials, such as polymers and coatings, due to its chemical stability and versatility.

Mechanism of Action

The mechanism of action of [4-[(1-Tert-butyltriazol-4-yl)methylamino]oxan-4-yl]methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can form stable complexes with metal ions, which may play a role in its biological activity. Additionally, the compound’s ability to undergo various chemical reactions allows it to modulate different biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

2-tert-Butyl-6-(5-chloro-2H-benzotriazol-2-yl)-4-methylphenol: This compound also contains a triazole ring and is used as a UV absorber in industrial applications.

tert-Butyl 4-(4-(aminomethyl)phenyl)piperidine-1-carboxylate: This compound is used as a semi-flexible linker in the development of targeted protein degradation technologies.

Uniqueness

What sets [4-[(1-Tert-butyltriazol-4-yl)methylamino]oxan-4-yl]methanol apart is its combination of the triazole ring with the oxan-4-yl group, providing a unique structural framework that can be exploited for various applications. Its versatility in undergoing different chemical reactions and forming stable complexes makes it a valuable compound in both research and industrial settings.